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Compound of Interest

Compound Name: Benzidine

Cat. No.: B372746

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of benzidine, a synthetic aromatic amine. The information is presented to support
research, development, and safety protocols involving this compound. All quantitative data is
summarized in structured tables for ease of reference and comparison.

Core Physical and Chemical Properties

Benzidine is a crystalline solid that is white or slightly reddish-gray and tends to darken upon
exposure to air and light.[1][2][3][4] It is a manufactured chemical and does not occur naturally
in the environment.[1][5]

Table 1: General and Physical Properties of Benzidine
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Property Value Source(s)
Molecular Formula Ci12H12N2 [1112116171
Molecular Weight 184.24 g/mol [11[2][4]1[6118]

Grayish-yellow, white, or
Appearance reddish-gray crystalline [1112]19]

powder.

_ . 122 to 128 °C (252 to 262 °F;
Melting Point [2][4][10][11]
395 to 401 K)

Boiling Point 400 to 402 °C (752 to 756 °F; AL OTAT 12113
oiling Poin 67310 675 K) [LI2]A6][1O] (1 1][12][13]

Density 1.250 g/cm3 at 20 °C [2][10][13]

Solubility Profile

Benzidine exhibits varied solubility depending on the solvent and temperature. It is sparingly
soluble in cold water but its solubility increases significantly in hot water.[2] It is more readily
soluble in organic solvents like ethanol and ether.[3][9][10]

Table 2: Solubility of Benzidine
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Solvent Solubility Temperature Source(s)

1gin 2500 mL (0.4

Water (cold) Ambient [1][4]
g/L)
_. 1gin 107 mL(9.34
Water (boiling) 100 °C [1]2]4]
g/L)
Water 400 mg/L 12 °C [11]
Water 500 mg/L 25°C [14]
Ethanol (boiling) 1gin5mL (200 g/L) Boiling [1][4]
Ether 1gin 50 mL (20 g/L) Ambient [1][4][10]
Ethanol Soluble Not Specified [3][10][15]

Experimental Protocols: General Methodologies

The following sections describe standard laboratory procedures for determining the key
physical properties outlined in this guide. These are general methodologies and are not cited
as the specific protocols used to obtain the values for benzidine presented in the tables.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid like benzidine is typically determined using the capillary
method.

Principle: A small, finely powdered sample of the substance is packed into a thin-walled
capillary tube, which is then heated in a controlled manner alongside a calibrated thermometer.
The temperature range over which the substance melts is observed and recorded.

General Procedure:

e Asmall amount of the dry, powdered benzidine is introduced into a capillary tube, which is
sealed at one end.

» The capillary tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.
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e The assembly is placed in a heating apparatus, such as a Thiele tube containing mineral oil
or an electrically heated melting point apparatus.[9][10]

o The sample is heated slowly and uniformly, typically at a rate of 1-2 °C per minute near the
expected melting point.[9]

e The temperature at which the first drop of liquid appears (onset of melting) and the
temperature at which the last crystal melts (completion of melting) are recorded as the
melting point range.[10]

Boiling Point Determination (Thiele Tube Method)

For determining the boiling point of a liquid at atmospheric pressure, the Thiele tube method is
a common and efficient technique, particularly when only a small amount of substance is
available.

Principle: A small amount of the liquid is heated in a tube along with an inverted capillary tube.
The temperature at which a continuous stream of bubbles emerges from the capillary and then
ceases upon cooling, with the liquid entering the capillary, is taken as the boiling point.

General Procedure:

A few milliliters of the liquid are placed in a small test tube.

o Acapillary tube, sealed at one end, is placed (open end down) into the test tube containing
the liquid.

e The test tube is attached to a thermometer and heated in a Thiele tube containing a high-
boiling point liquid (e.g., mineral oil).

e As the liquid is heated, air trapped in the capillary tube expands and escapes as bubbles.

e Heating is continued until a continuous and rapid stream of bubbles emerges from the
capillary tube.

e The heat source is then removed, and the liquid is allowed to cool.
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e The temperature at which the bubbling stops and the liquid is drawn into the capillary tube is
recorded as the boiling point.[5]

Density Determination (Pycnometer Method)

The density of a solid can be accurately determined using a pycnometer, which is a flask with a
precisely known volume.

Principle: The density is calculated from the mass of the solid and the volume it displaces. The
volume is determined by measuring the mass of a liquid (of known density) that fills the
pycnometer with and without the solid sample.

General Procedure:
e The mass of the clean, dry, and empty pycnometer is determined.
e A sample of the solid is placed in the pycnometer, and the combined mass is measured.

e The pycnometer is then filled with a liquid of known density in which the solid is insoluble
(e.g., a non-polar solvent for a non-polar solid). Any air bubbles are removed.

e The mass of the pycnometer containing the solid and the liquid is determined.

» Finally, the pycnometer is emptied, cleaned, and filled with only the liquid of known density,
and its mass is measured.

e From these mass measurements, the volume of the solid can be calculated, and
subsequently, its density (mass/volume) can be determined.

Solubility Determination (Shake-Flask Method)

The shake-flask method is a standard procedure for determining the equilibrium solubility of a
compound in a specific solvent.

Principle: An excess amount of the solid solute is agitated in a solvent for a prolonged period
until equilibrium is reached. The concentration of the solute in the saturated solution is then
measured.
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General Procedure:

¢ An excess amount of benzidine is added to a flask containing a known volume of the
solvent (e.g., water, ethanol).

e The flask is sealed and agitated (e.g., using a shaker bath) at a constant temperature for a
sufficient period (typically 24-48 hours) to ensure that equilibrium is reached.

» After agitation, the mixture is allowed to stand to let the undissolved solid settle.

o A sample of the supernatant (the saturated solution) is carefully withdrawn, typically after
filtration or centrifugation, to remove any undissolved solid particles.

e The concentration of benzidine in the clear, saturated solution is then determined using a
suitable analytical method, such as UV-Vis spectroscopy or High-Performance Liquid
Chromatography (HPLC).

e The solubility is then expressed as the mass of solute per volume or mass of solvent (e.g.,
g/100 mL).

Logical Relationship Diagram
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Caption: Interrelationship of Benzidine's Properties and Their Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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